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Compound of Interest

Compound Name:
Trimethoxy(3,3,3-

trifluoropropyl)silane

Cat. No.: B1583756 Get Quote

Essential Safety and Handling Guide for
Trimethoxy(3,3,3-trifluoropropyl)silane
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Trimethoxy(3,3,3-trifluoropropyl)silane, tailored for research, scientific, and drug

development professionals. Following these procedures is essential for ensuring laboratory

safety and minimizing risks.

Chemical Identifier:

Name: Trimethoxy(3,3,3-trifluoropropyl)silane

Synonyms: 3,3,3-Trifluoropropyl-trimethoxysilane, 1,1,1-Trifluoro-3-

(trimethoxysilyl)propane[1][2]

CAS Number: 429-60-7[1][3][4]

Hazard Identification and Immediate Precautions
Trimethoxy(3,3,3-trifluoropropyl)silane is a hazardous chemical that requires careful

handling. It is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2]

[5] Accidental ingestion may be damaging to health, and the substance is harmful to aquatic
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organisms.[3] Upon contact with moisture, it can hydrolyze to produce methanol, which has its

own associated health risks.[3]

Hazard Summary:

Hazard Statement GHS Classification Precautionary Action

Flammable liquid and
vapor[1][5]

Flammable Liquid
Category 3

Keep away from heat,
sparks, open flames, and
hot surfaces. No smoking.
[1][5][6]

Causes skin irritation[1][2][5] Skin Irritation Category 2

Wear protective gloves. If skin

irritation occurs, get medical

advice/attention.[1][2][5]

Causes serious eye irritation[1]

[2][5]
Eye Irritation Category 2A

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes.[1][2][5]

| May cause respiratory irritation | STOT SE Category 3 | Avoid breathing vapors/spray. Use

only outdoors or in a well-ventilated area.[6][7] |

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Trimethoxy(3,3,3-trifluoropropyl)silane.
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PPE Category Specification Rationale

Eye and Face Protection

Indirect-vent, impact and

splash-resistant goggles. A

face shield should be worn

along with goggles.[8]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Regularly replace gloves to

prevent permeation.[8][9]

Prevents skin contact, which

can cause irritation and

potential absorption.[3]

Body Protection

Protective clothing, such as a

lab coat or chemical-resistant

suit.[6][8]

Protects against accidental

skin contact and contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

(e.g., type ABEK) should be

used.[8]

Protects against inhalation of

vapors, which can cause

respiratory irritation.

Footwear
Closed-toe, chemical-resistant

safety footwear.[9]

Protects feet from spills and

potential hazards in the

laboratory environment.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety.

Workflow for Handling Trimethoxy(3,3,3-trifluoropropyl)silane:
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Preparation

Handling

Post-Handling & Cleanup

Storage

Ensure well-ventilated area
(fume hood)

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Carefully transfer the chemical,
avoiding splashes and vapor release

Gather all necessary equipment
(non-sparking tools, grounded containers)

Keep container tightly closed
when not in use

Decontaminate work surfaces

Remove and dispose of
contaminated PPE properly

Wash hands thoroughly

Store in a cool, dry, well-ventilated area
away from ignition sources and moisture

Click to download full resolution via product page

Caption: Workflow for Handling Trimethoxy(3,3,3-trifluoropropyl)silane.
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Experimental Protocol:

Preparation:

Work in a well-ventilated chemical fume hood.[6][8]

Ensure an eyewash station and safety shower are readily accessible.[7][8][9]

Don all required PPE as specified in the table above.

Ground and bond all containers during transfer to prevent static discharge.[1][5][6]

Use only non-sparking tools.[1][5][6]

Handling and Use:

Avoid contact with skin, eyes, and clothing.[3][6]

Avoid breathing vapors.[3][6]

Keep the container tightly closed when not in use.[1][5][6]

Keep away from heat, open flames, and other ignition sources.[1][5][6]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][5][6][8]

Decontaminate all work surfaces.

Remove and properly dispose of contaminated clothing and PPE.

Emergency and Disposal Plan
Immediate and appropriate response to emergencies is crucial.

Emergency Procedures:
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Situation Action

Skin Contact

Immediately remove all contaminated
clothing. Rinse skin with plenty of water
for at least 15 minutes.[1][5][7][8] Seek
medical attention if irritation persists.[1]
[2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5][7][8] Remove

contact lenses if present and easy to do.[1][2][5]

Seek immediate medical attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[6][7] If not breathing,

give artificial respiration.[7] Seek medical

attention if symptoms occur.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[7]

Seek immediate medical attention.

Spill or Leak

Evacuate personnel from the area.[3][8]

Remove all sources of ignition.[3][7][8] Cover

the spill with a dry, inert absorbent material such

as sand, dry lime, or soda ash.[8] Do NOT use

water.[8] Collect the absorbed material into a

covered container for disposal.[8] Ventilate the

area after clean-up is complete.[8]

| Fire | Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1][5] Water spray

may be used to keep fire-exposed containers cool.[8] Vapors may form explosive mixtures with

air and can travel to an ignition source and flash back.[3][7][8] |

Disposal Plan:

Waste Classification: This material and its container must be disposed of as hazardous

waste.[8]
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Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][5][7]

Do not empty into drains.[7]

Contaminated materials (e.g., absorbent pads, PPE) should also be treated as hazardous

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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